1-ethyl-4-[2-(4-methylphenoxy)butanoyl]piperazine

• IUPAC Name: 1-(4-ethylpiperazin-1-yl)-2-(4-methylphenoxy)butan-1-one
• InChI: InChI=1S/C17H26N2O2/c1-4-16(21-15-8-6-14(3)7-9-15)17(20)19-12-10-18(5-2)11-13-19/h6-9,16H,4-5,10-13H2,1-3H3
• InChI Key: DGOOJUJXICWKHF-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)N1CCN(CC1)CC)OC2=CC=C(C=C2)C
• Molecular Formula: C17H26N2O2
• Molecular Weight: 290.4 g/mol

Description

1-ethyl-4-[2-(4-methylphenoxy)butanoyl]piperazine, also known as MPBP, is a chemical compound that belongs to the class of piperazines. It is a psychoactive drug that acts as a selective serotonin reuptake inhibitor (SSRI) and has been used in scientific research for its potential therapeutic effects.

Mechanism of Action

1-ethyl-4-[2-(4-methylphenoxy)butanoyl]piperazine acts as a selective serotonin reuptake inhibitor (SSRI) by blocking the reuptake of serotonin in the brain. This leads to an increase in the levels of serotonin, which is a neurotransmitter that regulates mood, appetite, and sleep. By increasing the levels of serotonin, this compound may help to alleviate symptoms of depression and anxiety.
Biochemical and Physiological Effects:
This compound has been shown to increase the levels of serotonin in the brain, which may help to alleviate symptoms of depression and anxiety. It has also been shown to decrease the levels of dopamine and norepinephrine, which are neurotransmitters that are involved in the reward system and stress response, respectively.

Advantages and Limitations for Lab Experiments

One advantage of using 1-ethyl-4-[2-(4-methylphenoxy)butanoyl]piperazine in lab experiments is its selectivity for the serotonin transporter, which allows for more specific targeting of the serotonin system. However, one limitation is that the effects of this compound may vary depending on the dose and duration of treatment.

Future Directions

1. Investigating the potential use of 1-ethyl-4-[2-(4-methylphenoxy)butanoyl]piperazine in the treatment of drug addiction and withdrawal symptoms.
2. Studying the effects of this compound on other neurotransmitter systems, such as the dopamine and norepinephrine systems.
3. Examining the long-term effects of this compound treatment on behavior and brain function.
4. Developing more selective and potent SSRI compounds based on the structure of this compound.
In conclusion, this compound is a psychoactive drug that acts as a selective serotonin reuptake inhibitor and has potential therapeutic effects on various psychiatric disorders. Its use in scientific research has provided insights into the serotonin system and may lead to the development of new treatments for these disorders.

Scientific Research Applications

1-ethyl-4-[2-(4-methylphenoxy)butanoyl]piperazine has been used in scientific research for its potential therapeutic effects on various psychiatric disorders such as depression, anxiety, and obsessive-compulsive disorder. It has also been studied for its potential use in the treatment of drug addiction and withdrawal symptoms.